Cas no 42288-04-0 (3-(3-bromophenyl)-3-methylbutanoic acid)

3-(3-Bromophenyl)-3-methylbutanoic acid is a brominated aromatic carboxylic acid with a molecular formula of C11H13BrO2. This compound features a phenyl ring substituted with a bromine atom at the meta position, along with a branched alkyl chain terminating in a carboxylic acid functional group. Its structural properties make it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the carboxylic acid group allows for derivatization into esters, amides, or other derivatives. The compound's stability and well-defined reactivity profile contribute to its utility in research and industrial applications.

3-(3-bromophenyl)-3-methylbutanoic acid structure

42288-04-0 structure

Product Name:3-(3-bromophenyl)-3-methylbutanoic acid

CAS No:42288-04-0

MF:C₁₁H₁₃BrO₂

MW:257.123722791672

MDL:MFCD16330765

CID:4651231

PubChem ID:12441779

Update Time:2025-10-15

3-(3-bromophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(3-Bromophenyl)-3-methylbutanoic acid
- AKOS022317845
- G73354
- 42288-04-0
- 3-(3-bromophenyl)-3-methylbutanoicacid
- KS-8203
- Z1269203545
- DB-164744
- SCHEMBL16183174
- 3-methyl-3-(3-bromophenyl)-butanoic acid
- VVQTXSQOEZFAHV-UHFFFAOYSA-N
- AE-562/43458725
- EN300-211079
- 3-(3-bromophenyl)-3-methylbutanoic acid
- MDL： MFCD16330765
- Inchi： 1S/C11H13BrO2/c1-11(2,7-10(13)14)8-4-3-5-9(12)6-8/h3-6H,7H2,1-2H3,(H,13,14)
- InChI Key： VVQTXSQOEZFAHV-UHFFFAOYSA-N
- SMILES： BrC1C=CC=C(C(CC(O)=O)(C)C)C=1

Computed Properties

Exact Mass: 256.00989g/mol
Monoisotopic Mass: 256.00989g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 37.3Å²

3-(3-bromophenyl)-3-methylbutanoic acid Pricemore >>

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Enamine	EN300-211079-0.05g	3-(3-bromophenyl)-3-methylbutanoic acid	42288-04-0	95.0%	0.05g	$72.0	2025-02-20
Enamine	EN300-211079-0.1g	3-(3-bromophenyl)-3-methylbutanoic acid	42288-04-0	95.0%	0.1g	$108.0	2025-02-20
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Enamine	EN300-211079-0.5g	3-(3-bromophenyl)-3-methylbutanoic acid	42288-04-0	95.0%	0.5g	$243.0	2025-02-20
Enamine	EN300-211079-1.0g	3-(3-bromophenyl)-3-methylbutanoic acid	42288-04-0	95.0%	1.0g	$311.0	2025-02-20
Enamine	EN300-211079-2.5g	3-(3-bromophenyl)-3-methylbutanoic acid	42288-04-0	95.0%	2.5g	$475.0	2025-02-20
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